methyl 2-[({[4-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-1-(3-methoxypropyl)-5-oxo-4,5-dihydro-1H-imidazol-2-yl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-[(4E)-4-[(1,3-dimethylpyrazol-4-yl)methylidene]-1-(3-methoxypropyl)-5-oxoimidazol-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C25H31N5O5S2/c1-15-16(13-29(2)28-15)12-18-23(32)30(10-7-11-34-3)25(26-18)36-14-20(31)27-22-21(24(33)35-4)17-8-5-6-9-19(17)37-22/h12-13H,5-11,14H2,1-4H3,(H,27,31)/b18-12+
• InChI Key: UIIJXADRLFHGNW-LDADJPATSA-N
• Canonical SMILES: CC1=NN(C=C1C=C2C(=O)N(C(=N2)SCC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC)CCCOC)C
• Isomeric SMILES: CC1=NN(C=C1/C=C/2\C(=O)N(C(=N2)SCC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC)CCCOC)C
• Molecular Formula: C25H31N5O5S2
• Molecular Weight: 545.7 g/mol

Description

Methyl 2-[({[4-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-1-(3-methoxypropyl)-5-oxo-4,5-dihydro-1H-imidazol-2-yl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H31N5O5S2 and its molecular weight is 545.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 545.17666145 g/mol and the complexity rating of the compound is 931. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Facile Synthesis Techniques

The compound's synthesis involves methodologies that provide a foundation for creating structurally diverse libraries of compounds. For instance, Roman (2013) demonstrated various alkylation and ring closure reactions using a related ketonic Mannich base as a starting material. These methods are instrumental in generating a wide array of compounds, indicating potential utility in creating derivatives of our compound of interest for various scientific studies (Roman, 2013).

Advanced Organic Synthesis

Research by Mabkhot, Kheder, and Al-Majid (2010) on the synthesis of thieno[2,3-b]-thiophene derivatives showcases a method that could be applicable to the synthesis of complex molecules including the compound . Their work outlines a versatile approach for incorporating specific moieties into larger molecular frameworks, which could be crucial for developing new materials or pharmaceuticals (Mabkhot, Kheder, & Al-Majid, 2010).

Spectroscopic and Structural Analysis

The structural and spectroscopic analysis is essential for understanding the physical and chemical properties of such compounds. Research like that conducted by Hayvalı, Unver, and Svoboda (2010) on Schiff base ligands provides insight into how similar analyses could be applied to the compound of interest. Their work, which includes elemental analysis, UV-vis, FT-IR, and NMR spectroscopy, as well as X-ray crystallography, is crucial for characterizing the compound's structure and function (Hayvalı, Unver, & Svoboda, 2010).

Potential Applications in Material Science and Catalysis

The synthesis and transformation studies on related compounds suggest potential applications in material science and catalysis. For example, the work on tetrasubstituted thiophenes through [3+2] annulation strategies by Sahu et al. (2015) could hint at methodologies for creating functional materials or catalysts using the compound of interest (Sahu et al., 2015).